![molecular formula C22H28N4O3 B5116959 N-{1-[1-(2-acetylbenzoyl)-4-piperidinyl]-1H-pyrazol-5-yl}-2,2-dimethylpropanamide](/img/structure/B5116959.png)
N-{1-[1-(2-acetylbenzoyl)-4-piperidinyl]-1H-pyrazol-5-yl}-2,2-dimethylpropanamide
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Description
This compound is a complex organic molecule with the molecular formula C21H24N4O3 . It has a structure that includes a pyrazole ring and a piperidine ring, both of which are common structures in many pharmaceutical compounds .
Molecular Structure Analysis
The molecular structure of this compound includes several functional groups, including an acetyl group, a benzoyl group, a pyrazole ring, and a piperidine ring . These groups contribute to the overall properties of the compound, including its reactivity, solubility, and potential biological activity .Chemical Reactions Analysis
The compound’s chemical reactivity would be influenced by the presence of the acetyl and benzoyl groups, as well as the nitrogen atoms in the pyrazole and piperidine rings . These groups could potentially participate in a variety of chemical reactions, including nucleophilic substitutions, eliminations, and additions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar acetyl and benzoyl groups, as well as the nitrogen atoms in the pyrazole and piperidine rings, could affect its solubility in various solvents .Future Directions
Properties
IUPAC Name |
N-[2-[1-(2-acetylbenzoyl)piperidin-4-yl]pyrazol-3-yl]-2,2-dimethylpropanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H28N4O3/c1-15(27)17-7-5-6-8-18(17)20(28)25-13-10-16(11-14-25)26-19(9-12-23-26)24-21(29)22(2,3)4/h5-9,12,16H,10-11,13-14H2,1-4H3,(H,24,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LDFZRSUJXIVYSS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC=CC=C1C(=O)N2CCC(CC2)N3C(=CC=N3)NC(=O)C(C)(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H28N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
396.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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